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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812

An In-depth Analysis for Researchers and Drug Development Professionals

Trihydro(trimethylamine)aluminium, systematically named alumane-trimethylamine complex
and often abbreviated as AlH3-N(CHs)s, is a Lewis acid-base adduct of significant interest in
chemical synthesis and materials science. This technical guide provides a comprehensive
elucidation of its chemical structure, supported by quantitative data from spectroscopic and
diffraction studies, detailed experimental protocols for its characterization, and visualizations of
its molecular framework.

Chemical Structure and Bonding

Trihydro(trimethylamine)aluminium is formed through the coordination of the lone pair of
electrons on the nitrogen atom of trimethylamine to the electron-deficient aluminum atom of
alane (AlHs). This results in a stable, tetrahedral geometry around the aluminum center.

The molecular structure of trihydro(trimethylamine)aluminium has been determined in the
gas phase by electron diffraction. In this state, the molecule exists as a monomer with Csv
symmetry. The key structural parameters are summarized in the table below.

It is important to note that in the solid state, trihydro(trimethylamine)aluminium exists as a
dimer, with the formula [(CH3)sNAIH2(u-H)]z. In this dimeric form, two AlH3-N(CHs)s units are
bridged by two hydrogen atoms.
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A visualization of the monomeric structure of trihydro(trimethylamine)aluminium is presented

below.

Monomeric Structure of Trihydro(trimethylamine)aluminium

Click to download full resolution via product page
Caption: Ball-and-stick model of the trihydro(trimethylamine)aluminium monomer.

Quantitative Structural and Spectroscopic Data

The following tables summarize the key quantitative data obtained from experimental studies
on trihydro(trimethylamine)aluminium.
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Table 1: Gas-Phase Electron Diffraction Data

Parameter

Value

Al-N bond length

2.063 + 0.010 A

Al-H bond length

1.558 + 0.015 A

N-C bond length

1.474 + 0.003 A

C-H bond length

1.112 + 0.004 A

£ H-AI-N 106.8 £ 1.5°
L C-N-C 109.0 £ 0.5°
£ AI-N-C 109.9 + 0.5°

Table 2: NMR Spectroscopic Data

Nucleus Chemical Shift (8) [ppm] Multiplicity
1H (Al-H) ~4.0 Quartet
1H (N-CHs) ~2.2 Singlet
27A| ~125 Broad
Table 3: Infrared (IR) and Raman Spectroscopic Data
Vibrational Mode Wavenumber (cm~—?) Intensity
Vv(Al-H) ~1780 Strong (IR)
V(AI-N) ~550 Medium (IR, Raman)
3(AlH3) ~750 Medium (IR)
V(N-Cs) ~850 Strong (IR)
p(CH3) ~1100-1200 Medium (IR)
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Experimental Protocols
Synthesis of Trihydro(trimethylamine)aluminium

Objective: To synthesize trihydro(trimethylamine)aluminium from lithium aluminium hydride
and trimethylamine hydrochloride.

Materials:

Lithium aluminium hydride (LiAIH4)

Trimethylamine hydrochloride ((CHs)sN-HCI)

Anhydrous diethyl ether ((Cz2Hs)20)

Anhydrous benzene (CesHs)

Nitrogen gas (N2)

Standard Schlenk line and glassware

Procedure:

All manipulations are to be carried out under an inert atmosphere of dry nitrogen using
Schlenk techniques.

 In a three-necked flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet,
a suspension of lithium aluminium hydride in anhydrous diethyl ether is prepared.

» A stoichiometric amount of trimethylamine hydrochloride is added portion-wise to the stirred
suspension at room temperature.

e The reaction mixture is stirred for 12 hours at room temperature, during which time the
evolution of hydrogen gas will be observed.

 After the reaction is complete, the precipitated lithium chloride is removed by filtration under
nitrogen.
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e The solvent (diethyl ether) is removed from the filtrate under reduced pressure to yield a
white solid.

e The crude product is purified by sublimation or recrystallization from a suitable solvent like
benzene to afford pure trihydro(trimethylamine)aluminium.

The workflow for the synthesis is illustrated in the following diagram:
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Synthesis Workflow

LiAIH4 + (CH3)3N.HCI
in Diethyl Ether
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Click to download full resolution via product page

Caption: Flowchart of the synthesis protocol for trihydro(trimethylamine)aluminium.

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

* IH NMR: A sample is dissolved in a deuterated solvent (e.g., CeDs) in an NMR tube under an
inert atmosphere. The *H NMR spectrum is recorded on a spectrometer operating at a
frequency of 400 MHz or higher. Chemical shifts are referenced to a suitable internal
standard (e.g., tetramethylsilane, TMS).

o 27Al NMR: A sample is dissolved in a suitable solvent (e.g., toluene) in an NMR tube. The
27Al NMR spectrum is recorded on a spectrometer equipped with a broadband probe.
Chemical shifts are referenced to an external standard of aqueous Al(NOs)s.

Vibrational Spectroscopy:

« Infrared (IR) Spectroscopy: A solid sample is prepared as a Nujol mull or a KBr pellet. The IR
spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer in the range of
4000-400 cm~2.

e Raman Spectroscopy: A crystalline sample is placed in a capillary tube. The Raman
spectrum is recorded using a Raman spectrometer with laser excitation (e.g., 785 nm).

This guide provides a foundational understanding of the chemical structure and
characterization of trihydro(trimethylamine)aluminium, offering valuable data and protocols
for researchers in the field.

» To cite this document: BenchChem. [Elucidating the Molecular Architecture of
Trihydro(trimethylamine)aluminium: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b099812#trihydro-trimethylamine-
aluminium-chemical-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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